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Compound of Interest

Compound Name: isodecanol

Cat. No.: B1221508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isodecanol (CAS: 25339-17-7), a branched-chain C10 alcohol, is a versatile liquid that serves

as a key intermediate, solvent, and performance-enhancing additive in numerous chemical and

industrial processes.[1][2] As a mixture of isomers, typically consisting of trimethyl-1-heptanols

and dimethyl-1-octanols, its unique branched structure imparts properties such as low volatility

and excellent compatibility with organic materials.[2] This guide provides a comprehensive

overview of isodecanol's chemical properties, laboratory applications, and safety protocols,

tailored for professionals in research and development.

Core Chemical and Physical Properties
Isodecanol is a colorless, slightly viscous liquid characterized by a mild alcoholic odor.[2][3] Its

physical and chemical properties are critical for its application in a laboratory setting.

Quantitative data for isodecanol are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₂₂O [4][5]

Molecular Weight 158.28 g/mol [5]

Appearance Clear, colorless liquid [2][6]

Odor
Mild, characteristic alcohol

odor
[2][3]

Density 0.838 - 0.841 g/mL at 20°C [7][8]

Boiling Point 215 - 225°C at 760 mmHg [6][7]

Melting Point
-60°C to 7°C (Varies with

isomer mix)
[7][8]

Flash Point 87.1 - 104°C [2][9]

Auto-ignition Temperature ~266 - 280°C [2][10]

Vapor Pressure ~0.02 - 0.0365 mmHg at 25°C [2][3][6]

Vapor Density ~5.5 (Air = 1) [2][3]

Refractive Index ~1.434 - 1.440 at 20°C [6]

Solubility

Insoluble or low solubility in

water; soluble in most organic

solvents like alcohol, benzene

(sparingly), and chloroform

(slightly).

[3][6]

logP (Octanol/Water Partition

Coefficient)
~3.71 - 3.94 [2]

Laboratory and Industrial Applications &
Methodologies
Isodecanol's utility spans various applications, from the synthesis of performance materials to

its role in extraction and formulation processes.
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1. Precursor for Plasticizer Synthesis (Diisodecyl Phthalate - DIDP)

A primary application of isodecanol is in the synthesis of high-molecular-weight plasticizers,

most notably Diisodecyl Phthalate (DIDP). DIDP is valued for its low volatility, high thermal

stability, and excellent electrical resistance, making it ideal for durable polymer applications.

Experimental Protocol: Laboratory-Scale Synthesis of DIDP

The synthesis is a two-stage esterification reaction between isodecanol and phthalic

anhydride.[4]

Materials: Phthalic anhydride, isodecanol (molar ratio of isodecanol to phthalic anhydride

typically 2.3:1 to 2.7:1), tetra-isopropyl titanate (catalyst), 5% sodium carbonate solution,

deionized water.[4]

Apparatus: A reactor equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a

Dean-Stark trap with a condenser.

Methodology:

Mono-esterification: Charge the reactor with phthalic anhydride and isodecanol. Purge with

nitrogen and begin stirring. Heat the mixture to 140-150°C to facilitate the formation of the

monoester.[6][11] This initial reaction is typically rapid.[4]

Di-esterification: Add the titanate catalyst. Increase the temperature to 180-220°C. Water

produced during the reaction is continuously removed via the Dean-Stark trap to drive the

equilibrium towards the formation of the diester, DIDP. Monitor the reaction's progress by

measuring the acid value of the mixture; the reaction is complete when the acid value drops

to a predetermined low level.

Purification:

Cool the reaction mixture and remove excess isodecanol via vacuum distillation.

Neutralize the crude product by washing with a sodium carbonate solution to remove any

residual acid catalyst and unreacted phthalic anhydride.
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Wash the ester with deionized water until the aqueous phase is neutral.

Dry the final product under vacuum to remove residual water, yielding purified DIDP.

Workflow for Diisodecyl Phthalate (DIDP) Synthesis

Synthesis Stage

Purification Stage

Charge Reactor:
Phthalic Anhydride + Isodecanol

Mono-esterification
(140-150°C, N2 Purge)

Add Titanate Catalyst

Di-esterification
(180-220°C)

Remove H2O via Dean-Stark

Crude DIDP Product

Vacuum Distillation
(Remove excess Isodecanol)

Neutralization
(Na2CO3 wash)

Water Washing
(until neutral pH)

Vacuum Drying

Purified DIDP
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A simplified workflow for the synthesis of Diisodecyl Phthalate (DIDP).

2. Component in Lubricant Formulations

Isodecanol is used both as a direct additive and as a reactant for synthesizing ester base oils

in advanced lubricant formulations.[10] Its branched structure contributes to favorable viscosity

stability and anti-wear properties.[10][12]

Methodology: Evaluating Anti-Wear Properties (ASTM D4172)

The four-ball wear test is a standard method to evaluate the anti-wear properties of a lubricant.

Preparation: A lubricant blend containing isodecanol is prepared.

Test Execution: Three steel balls are clamped together in a cup containing the lubricant, and

a fourth ball is rotated against them under a specified load (e.g., 392 N), speed, and

temperature (e.g., 75°C).[3]

Analysis: After a set duration, the wear scars on the three stationary balls are measured. A

smaller wear scar diameter indicates superior anti-wear protection.[3] Isodecanol-based

formulations often show smaller wear scars compared to conventional mineral oils.[3]

3. Anti-Foaming Agent

In processes like textile manufacturing and lubricant formulation, foam can reduce efficiency

and product quality.[7] Isodecanol acts as an effective anti-foaming agent by reducing surface

tension and destabilizing the liquid films that create foam.[7]

Methodology: Evaluating Defoaming Efficacy (Gas Sparging Method)

Setup: A known volume of a foaming liquid is placed in a graduated cylinder equipped with a

gas sparger.[8]

Foam Generation: Air is introduced at a constant flow rate to generate a stable foam column.

The initial foam volume is recorded.[8]
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Agent Addition: A specific concentration of isodecanol is added to the liquid.

Measurement: The time taken for the foam to collapse (knockdown time) is recorded. Gas

flow is continued to assess the agent's ability to suppress subsequent foam formation over

time (persistence).[8]

4. Solvent in Extraction Processes

Isodecanol's chemical resistance and solvent properties make it suitable for extraction

processes, such as in the production of phosphoric acid.[13] In wet-process phosphoric acid

purification, organic solvents like alcohols are used to extract phosphoric acid from aqueous

solutions containing impurities.[9][14]

Safety and Handling in the Laboratory
Isodecanol is a combustible liquid and can cause skin and serious eye irritation.[2][7]

Adherence to proper safety protocols is mandatory for its handling.

Personal Protective Equipment (PPE): Wear protective gloves (tested to EN 374), safety

goggles or a face shield, and appropriate lab clothing.[2][7]

Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control airborne

mists or vapors.[10]

Handling: Avoid contact with skin and eyes. Prevent fire caused by electrostatic discharge.

Use non-sparking tools. Keep away from open flames, heat, and strong oxidants.[2][10]

Storage: Store in a cool, well-ventilated place, separated from strong oxidants. Keep

containers tightly sealed.[2]

Spills: In case of a spill, collect the liquid in sealable containers. Absorb the remaining liquid

with sand or an inert absorbent and dispose of it according to local regulations.[10]
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Isodecanol Laboratory Handling Workflow

Preparation

Handling & Use

Post-Procedure & Disposal

Assess Hazards
(Review SDS)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Chemical
(Avoid skin/eye contact)

Keep away from Ignition Sources
(Heat, Flames, Sparks)

Separate from Strong Oxidants

Store in a Cool, Ventilated Area
(Tightly sealed container)

Dispose of Waste
(Follow institutional guidelines)

Clean Work Area & Wash Hands

Click to download full resolution via product page

A general workflow for the safe handling of isodecanol in a lab setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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